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Compound of Interest

Compound Name: 2-amino-N-cyclopropylacetamide

Cat. No.: B111377

Technical Guide: 2-Amino-N-
cyclopropylacetamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-amino-N-
cyclopropylacetamide, a versatile building block in medicinal chemistry. This document
includes its chemical identifiers, physical and chemical properties, a detailed synthesis
protocol, and key synonyms.

Chemical Identity and Synonyms

2-Amino-N-cyclopropylacetamide is a primary amine and an acetamide derivative featuring a
cyclopropyl group. It is commonly handled in its hydrochloride salt form to improve stability and
solubility.

CAS Number: 120436-02-4 (for the parent compound and often for the hydrochloride salt as
well).[1] An alternative CAS number for the hydrochloride salt is 670253-51-7.[2][3]

Synonyms:
» N-Cyclopropylglycinamide[1]

e N1-Cyclopropylglycinamide
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e 2-amino-N-cyclopropyl-acetamide

Physicochemical Data

The properties of 2-amino-N-cyclopropylacetamide and its hydrochloride salt are
summarized below. This data is essential for its application in chemical synthesis and drug

design.
] 2-Amino-N-
2-Amino-N- .
Property . cyclopropylacetamide
cyclopropylacetamide .
Hydrochloride
Molecular Formula CsH10N20 CsH11CIN20[2][3]
Molecular Weight 114.15 g/mol 150.61 g/mol [1][3]
Appearance - White solid[1][4]
Melting Point - 139-142 °C[4] or 167-171 °C[1]
Purity - > 95% (by NMR)[1]
Storage Conditions - 0-8 °C[1]

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 2-amino-N-
cyclopropylacetamide hydrochloride, as adapted from patent literature. This compound
serves as a key intermediate in the synthesis of various pharmaceutical agents.[1][4][5]

Synthesis of 2-Amino-N-cyclopropylacetamide
Hydrochloride[4]

Materials:
o Methylpyridine-3-carbodithioate

e 2-Amino-N-cyclopropylacetamide (can be sourced or synthesized prior)
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e Triethylamine
e Methanol
e Hexanes
Procedure:

» To a solution of methylpyridine-3-carbodithioate (2.97 g, 17.52 mmol) in methanol (10 mL),
add a solution of 2-amino-N-cyclopropylacetamide (as the HCl salt, 2 g, 17.52 mmol) and
triethylamine (3.55 g, 35.0 mmol).

o Allow the reaction mixture to stir for 3 hours.
e Upon completion of the reaction, dilute the mixture with hexanes.

« Filter the resulting precipitate under vacuum to yield 2-amino-N-cyclopropylacetamide
hydrochloride as a white solid.

The reported yield for this procedure is 5.2 g (83%).[4]
Characterization Data:
e Melting Point: 139-142 °C[4]

e 1H NMR (400 MHz, DMSO-ds): & 8.66 (bs, 1H), 8.19 (bs, 3H), 3.46 (s, 2H), 2.73-2.60 (m,
1H), 0.71-0.60 (m, 2H), 0.48-0.36 (m, 2H).[4]

Logical Relationships

The following diagram illustrates the relationship between the primary chemical name, its CAS
number, and its common synonyms.
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as CAS number |is also known as is also known as

CAS: 120436-02-4 N-Cyclopropylglycinamide N1-Cyclopropylglycinamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-amino-N-cyclopropylacetamide CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111377#2-amino-n-cyclopropylacetamide-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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